5-(4,6-Dichlorotriazinyl)aminofluorescein
5-(4,6-Dichlorotriazinyl)aminofluorescein
5-DTAF is a fluorescent probe that reactive with proteins. Unlike other reactive fluoresceins, 5-DTAF not only reacts with amino groups, but also reacts with thiol groups and even directly reacts with hydroxy groups such as polysaccharides and other alcohols in aqueous solution at pH above 9
Brand Name:
Vulcanchem
CAS No.:
51306-35-5
VCID:
VC21189216
InChI:
InChI=1S/C23H12Cl2N4O5/c24-20-27-21(25)29-22(28-20)26-10-1-4-14-13(7-10)19(32)34-23(14)15-5-2-11(30)8-17(15)33-18-9-12(31)3-6-16(18)23/h1-9,30-31H,(H,26,27,28,29)
SMILES:
C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O
Molecular Formula:
C23H12Cl2N4O5
Molecular Weight:
495.3 g/mol
5-(4,6-Dichlorotriazinyl)aminofluorescein
CAS No.: 51306-35-5
Cat. No.: VC21189216
Molecular Formula: C23H12Cl2N4O5
Molecular Weight: 495.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-DTAF is a fluorescent probe that reactive with proteins. Unlike other reactive fluoresceins, 5-DTAF not only reacts with amino groups, but also reacts with thiol groups and even directly reacts with hydroxy groups such as polysaccharides and other alcohols in aqueous solution at pH above 9 |
|---|---|
| CAS No. | 51306-35-5 |
| Molecular Formula | C23H12Cl2N4O5 |
| Molecular Weight | 495.3 g/mol |
| IUPAC Name | 6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
| Standard InChI | InChI=1S/C23H12Cl2N4O5/c24-20-27-21(25)29-22(28-20)26-10-1-4-14-13(7-10)19(32)34-23(14)15-5-2-11(30)8-17(15)33-18-9-12(31)3-6-16(18)23/h1-9,30-31H,(H,26,27,28,29) |
| Standard InChI Key | HWQQCFPHXPNXHC-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Canonical SMILES | C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
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